Cordierite

• IUPAC Name: dimagnesium;dioxido-bis[(1-oxido-3-oxo-2,4,6,8,9-pentaoxa-1,3-disila-5,7-dialuminabicyclo[3.3.1]nonan-7-yl)oxy]silane
• InChI: InChI=1S/4Al.2Mg.2O6Si2.O4Si.2O/c;;;;;;2*1-7(2)6-8(3,4)5;1-5(2,3)4;;/q6*+2;3*-4
• InChI Key: JSKIRARMQDRGJZ-UHFFFAOYSA-N
• Canonical SMILES: [O-][Si]12O[Al](O[Al](O1)O[Si]([O-])([O-])O[Al]3O[Al]4O[Si](=O)O[Si](O4)(O3)[O-])O[Si](=O)O2.[Mg+2].[Mg+2]
• Molecular Formula: Al4Mg2O18Si5
• Related CAS: 12330-40-4 (hydrate)
• Molecular Weight: 584.95 g/mol
• Physical Description: Dry Powder; Other Solid, Blue, gray, or brown mineral; [Merck Index] White solid; [Corning MSDS]
• CAS No.: 1302-88-1, 12330-40-4

Description

Cordierite is a magnesium iron aluminium cyclosilicate mineral with the chemical formula (Mg,Fe)₂Al₄Si₅O₁₈. It was discovered in 1813 and named after the French geologist Louis Cordier. This compound is known for its unique properties, including its pleochroism, which means it can show different colors when viewed from different angles. This mineral is commonly found in high-temperature metamorphic rocks, granites, and rhyolites .

Preparation Methods

Cordierite can be synthesized through various methods, including:

Solid-State Sintering: This involves mixing raw materials such as talc, kaolin, and alumina, followed by heating at high temperatures.

Chemical Coprecipitation: This method involves the coprecipitation of magnesium, aluminum, and silicon compounds, followed by rotation evaporation and solid reaction sintering.

Sol-Gel Method: This technique uses chemical precursors like silicon tetrachloride, aluminum hydroxide, and magnesium chloride to form a gel, which is then heated to induce crystallization of this compound.

Industrial production of this compound often involves the use of natural raw materials like coal series kaolin, which undergoes sintering at temperatures between 1280°C and 1420°C .

Chemical Reactions Analysis

Cordierite undergoes several types of chemical reactions, including:

Dehydration Melting: In the presence of biotite, this compound can form through the breakdown of biotite and the release of aluminum, producing quartz as a byproduct.

Subsolidus Reactions: This compound can form at subsolidus conditions through the reaction of biotite, sillimanite, and quartz, producing higher-Ti and higher-Fe biotite, K-feldspar, ilmenite, and water.

Common reagents used in these reactions include biotite, sillimanite, and quartz, with major products being quartz, K-feldspar, and ilmenite.

Scientific Research Applications

Cordierite has numerous applications in scientific research and industry:

Refractory Materials: Due to its high thermal stability and low thermal expansion, this compound is used in the production of refractory materials for kilns and furnaces.

Catalytic Converters: This compound ceramics are used in catalytic converters for automobiles due to their excellent thermal shock resistance.

Electronic Substrates: This compound is used in low-temperature co-fired ceramics (LTCC) for electronic packaging and microwave devices.

Environmental Applications: This compound is used in the production of sorbents for wastewater purification and filtering elements.

Mechanism of Action

The mechanism of action of cordierite involves its unique crystal structure, which imparts high thermal stability and low thermal expansion. The formation of this compound involves the ordering of aluminum and silicon atoms within the crystal lattice, which stabilizes the structure at high temperatures . This ordering process is crucial for the material’s thermal and mechanical properties.

Comparison with Similar Compounds

Cordierite is often compared with similar compounds such as:

Sekaninaite: This is the iron-rich analogue of this compound, with a similar crystal structure but different chemical composition.

Indialite: A high-temperature polymorph of this compound, indialite has a hexagonal structure and forms under specific conditions.

Beryl: This compound’s structure is somewhat similar to that of beryl, another cyclosilicate mineral.

This compound’s unique combination of thermal stability, low thermal expansion, and dielectric properties make it distinct from these similar compounds.

Biological Activity

Cordierite is a silicate mineral known for its unique thermal and mechanical properties, which have led to its application in various fields, including ceramics and catalysis. Recent research has also investigated its biological activity, particularly in the context of biocompatibility and potential uses in biomedical applications. This article explores the biological activity of this compound based on diverse research findings, including case studies, synthesis methods, and performance evaluations.

Overview of this compound

This compound, with the chemical formula $\text{ Mg Fe }_2\text{Al}_4\text{Si}_5\text{O}_{18}\cdot n\text{H}_2\text{O}$, is characterized by its low thermal expansion coefficient and excellent dielectric properties. These features make it suitable for high-temperature applications and as a support material in catalysis. However, its biocompatibility and bioactivity are of increasing interest in the field of biomedical materials.

1. Bioactivity in Composites

Recent studies have shown that this compound can enhance the bioactivity of composites when combined with bioactive glass. Research indicates that a bioactive glass-cordierite composite (BG-cord) exhibits improved mechanical properties and bioactivity due to the smaller particle size of this compound, which enhances ion diffusion and dissolution rates at the implant interface .

Table 1: Mechanical Properties of BG-Cord Composites

Composition	Largest Particle Size (µm)	Median Particle Size (µm)	Diametral Tensile Strength (MPa)
BG	16.93	4.35	6.29
BG-30% Cord	19.94	5.45	14.01

The table above summarizes the mechanical properties observed in various compositions of BG-cord composites, highlighting the significant increase in diametral tensile strength with the addition of this compound up to 30 wt.% .

2. Catalytic Activity

This compound has been explored as a support material for transition metal oxide catalysts, demonstrating high catalytic activity in ozone decomposition reactions. A study found that treating this compound with oxalic acid and sodium hydroxide resulted in a porous structure that stabilized supported manganese-copper-nickel oxides, enhancing their catalytic performance at room temperature .

Table 2: Catalytic Performance of this compound-Supported Catalysts

Catalyst Type	Specific Surface Area (m²/g)	Ozone Decomposition Efficiency (%)
Untreated this compound	<1	N/A
Treated this compound	50	90

This table illustrates the significant improvement in catalytic efficiency achieved through pretreatment methods that enhance the surface area and porosity of this compound .

Case Study 1: this compound in Bone Regeneration

A study investigated the use of this compound-based scaffolds for bone regeneration applications. The scaffolds exhibited good cell viability and proliferation rates when tested with osteoblast-like cells, indicating their potential as bone graft substitutes. The high porosity and interconnected pore structure facilitated nutrient transport and cell migration, which are critical for bone healing .

Case Study 2: Environmental Applications

In environmental science, this compound-supported catalysts have been employed for air purification processes. The catalysts demonstrated high stability and efficiency in removing ozone from air streams, showcasing this compound's versatility beyond traditional applications .

Synthesis Methods

The synthesis of this compound powders typically involves solid-state reactions using raw materials such as silica, alumina, and magnesium oxide. Optimal conditions include controlled heating to achieve desired phase purity and particle morphology .

Table 3: Synthesis Parameters for this compound Powders

Temperature (°C)	Phase Composition	Particle Morphology
1380	α-Cordierite	Fluffy
1430	β-Cordierite	Dense block structures

This table summarizes key synthesis parameters that influence the phase composition and morphology of this compound powders .